Cas no 2308293-33-4 (N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide)

• Product Name: N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide
• CAS No: 2308293-33-4
• MF: C₉H₉F₃N₂OS
• MW: 250.240771055222
• CID: 5412721
• PubChem ID: 145875988
• Update Time: 2025-05-26

N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2308293-33-4
• Z2285378215
• EN300-26586186
• N-[2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethyl]prop-2-enamide
• N-[2,2,2-Trifluoro-1-(4-methyl-2-thiazolyl)ethyl]-2-propenamide
• N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide

• Inchi： 1S/C9H9F3N2OS/c1-3-6(15)14-7(9(10,11)12)8-13-5(2)4-16-8/h3-4,7H,1H2,2H3,(H,14,15)
• InChI Key： SAQSOEFZKYNSNP-UHFFFAOYSA-N
• SMILES： C(NC(C1=NC(C)=CS1)C(F)(F)F)(=O)C=C

Computed Properties

• Exact Mass: 250.03876857g/mol
• Monoisotopic Mass: 250.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.6±42.0 °C(Predicted)
• pka: 11.55±0.46(Predicted)

Additional information on N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide

Comprehensive Overview of N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide (CAS No. 2308293-33-4)

The compound N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide (CAS No. 2308293-33-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoroethyl and 4-methyl-1,3-thiazole moieties, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trending topics in the scientific community.

One of the most searched questions regarding N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide revolves around its synthetic pathways. Researchers often explore efficient methods to produce this compound, given its complex structure. Recent advancements in catalytic fluorination and heterocyclic chemistry have enabled more streamlined syntheses, reducing costs and improving yields. These developments align with the growing demand for sustainable chemistry and green synthesis, which are hot topics in the industry.

The biological activity of CAS No. 2308293-33-4 is another area of intense interest. Preliminary studies suggest that its thiazole core may interact with specific enzymatic targets, making it a potential lead compound for drug discovery. This aligns with the broader trend of targeted therapy and precision medicine, where researchers seek molecules with high selectivity and minimal side effects. Additionally, its trifluoromethyl group is known to enhance metabolic stability, a property highly valued in pharmaceutical development.

In the agrochemical sector, N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide has been investigated for its potential as a crop protection agent. The 4-methyl-1,3-thiazole moiety is structurally similar to natural products with pesticidal activity, sparking curiosity about its efficacy against resistant pests. This ties into the global conversation about sustainable agriculture and the need for novel pest control solutions that minimize environmental impact.

The physicochemical properties of CAS No. 2308293-33-4, such as solubility, stability, and reactivity, are frequently queried in academic and industrial settings. Understanding these traits is crucial for formulating the compound in practical applications. For instance, its propenamide group may offer opportunities for further derivatization, a topic explored in structure-activity relationship (SAR) studies. Such investigations are pivotal in optimizing the compound for specific uses.

Another trending topic related to this compound is its role in material science. The integration of fluorinated compounds into polymers and coatings has gained traction due to their unique properties, such as resistance to degradation and low surface energy. Researchers are examining whether N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide could contribute to advancements in high-performance materials.

From an intellectual property perspective, patents and publications involving CAS No. 2308293-33-4 reflect its commercial potential. Companies and academic institutions are actively exploring its applications, underscoring the importance of patent landscaping in this niche. This aligns with the broader emphasis on innovation-driven research and the race to develop novel compounds with competitive advantages.

In conclusion, N-2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethylprop-2-enamide (CAS No. 2308293-33-4) represents a multifaceted compound with promising applications across multiple disciplines. Its synthesis, biological activity, and material properties are subjects of ongoing research, reflecting the compound's relevance in addressing contemporary scientific and industrial challenges. By staying abreast of these developments, stakeholders can leverage its potential to drive innovation in their respective fields.